![molecular formula C23H21N5O4S B2737031 N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide CAS No. 872608-68-9](/img/structure/B2737031.png)
N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide
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Description
N-(4-acetamido-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C23H21N5O4S and its molecular weight is 463.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
The synthesis of complex heterocyclic compounds, including pyrimidines, indoles, and sulfonamides, has been a focus of medicinal chemistry. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from visnaginone and khellinone derivatives, demonstrating the versatility of these frameworks in generating new chemical entities with potential biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Additionally, indole acetamide derivatives have been synthesized and characterized, highlighting the significance of indole moieties in drug design (Al-Ostoot et al., 2020).
Biological Activities and Therapeutic Potential
The biological activities of synthesized compounds, particularly those with indole and pyrimidine structures, have been extensively explored. For instance, indolyl azetidinones showed anti-inflammatory activity, suggesting potential therapeutic applications in inflammation-related disorders (Kalsi et al., 1990). Furthermore, compounds derived from isatin, a known scaffold in drug discovery, demonstrated antibacterial, antifungal, and anticancer activities, underscoring the broad spectrum of biological effects these molecules can exhibit (Selvam et al., 2004).
Antiviral and Anticancer Applications
The antiviral activities of synthesized compounds, particularly against HIV and orthopoxvirus, have been highlighted, indicating their potential as antiviral agents (Selvam et al., 2001). Similarly, the anti-inflammatory and analgesic properties of novel synthesized compounds suggest their utility in managing pain and inflammation (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
properties
IUPAC Name |
N-[4-acetamido-2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O4S/c1-14(29)24-20-19(25-21(31)16-8-3-2-4-9-16)22(32)27-23(26-20)33-13-18(30)28-12-11-15-7-5-6-10-17(15)28/h2-10H,11-13H2,1H3,(H,25,31)(H2,24,26,27,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRUSWCPRZRZYBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C(=O)NC(=N1)SCC(=O)N2CCC3=CC=CC=C32)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.